Cas no 2168730-90-1 (2-{1,1-dimethylspiro2.4heptan-4-yl}ethan-1-amine)

• Product Name: 2-{1,1-dimethylspiro2.4heptan-4-yl}ethan-1-amine
• CAS No: 2168730-90-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6448060
• PubChem ID: 165447762
• Update Time: 2025-05-22

2-{1,1-dimethylspiro2.4heptan-4-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1,1-dimethylspiro2.4heptan-4-yl}ethan-1-amine
• 2168730-90-1
• EN300-1461685
• 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine

• Inchi： 1S/C11H21N/c1-10(2)8-11(10)6-3-4-9(11)5-7-12/h9H,3-8,12H2,1-2H3
• InChI Key： IIZFMJAKVZRLRP-UHFFFAOYSA-N
• SMILES： NCCC1CCCC21CC2(C)C

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1,1-dimethylspiro2.4heptan-4-yl}ethan-1-amine

Comprehensive Overview of 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine (CAS No. 2168730-90-1)

The compound 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine (CAS No. 2168730-90-1) is a structurally unique amine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and material sciences. Its spirocyclic framework and amine functionality make it a versatile building block for synthetic chemists. Researchers are particularly interested in its molecular rigidity and steric effects, which can influence binding affinity in drug design. The compound's CAS number 2168730-90-1 serves as a critical identifier for regulatory and commercial purposes.

In the context of current trends, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine aligns with the growing demand for novel spirocyclic compounds in drug discovery. Spirocycles are increasingly valued for their ability to enhance metabolic stability and bioavailability, addressing common challenges in modern therapeutics. The compound's structural complexity also makes it a subject of interest for computational chemistry and AI-driven molecular modeling, where researchers leverage machine learning to predict its properties and interactions.

The synthesis of CAS 2168730-90-1 typically involves multi-step organic reactions, including cyclization and functional group transformations. Its amine group allows for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability is crucial for industries focused on precision medicine and targeted therapies, where small structural changes can significantly impact efficacy. Additionally, the compound's lipophilicity and steric hindrance are key parameters in optimizing drug-like properties.

From an industrial perspective, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine is often discussed in forums and publications related to green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production. The compound's potential role in biodegradable materials further underscores its relevance to environmental concerns.

Analytical characterization of CAS No. 2168730-90-1 relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for regulatory submissions. The compound's spectral data is often shared in open-access databases, facilitating collaboration among academic and industrial researchers. This transparency supports the broader scientific community's efforts to accelerate innovation.

In summary, 2-{1,1-dimethylspiro[2.4]heptan-4-yl}ethan-1-amine represents a compelling case study in the intersection of organic chemistry, drug development, and sustainability. Its unique architecture and functional versatility position it as a valuable asset for future scientific breakthroughs. As research continues, this compound may unlock new possibilities in personalized medicine and advanced materials, reflecting the dynamic evolution of chemical sciences.